Cas no 1241184-26-8 (N-(1-cyanobutyl)-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide)

• Product Name: N-(1-cyanobutyl)-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide
• CAS No: 1241184-26-8
• MF: C₁₈H₂₁N₃O
• MW: 295.378844022751
• CID: 6360171
• PubChem ID: 47092124
• Update Time: 2025-11-01

N-(1-cyanobutyl)-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanobutyl)-6,7,8,9-tetrahydro-5H-carbazole-3-carboxamide
• N-(1-cyanobutyl)-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide
• Z991730994
• EN300-26688436
• 1241184-26-8
• AKOS034779614

• Inchi： 1S/C18H21N3O/c1-2-5-13(11-19)20-18(22)12-8-9-17-15(10-12)14-6-3-4-7-16(14)21-17/h8-10,13,21H,2-7H2,1H3,(H,20,22)
• InChI Key： RXEYJSKZPZHVCE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2=C(C=1)C1CCCCC=1N2)NC(C#N)CCC

Computed Properties

• Exact Mass: 295.168462302g/mol
• Monoisotopic Mass: 295.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 68.7Ų

Additional information on N-(1-cyanobutyl)-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide

N-(1-Cyanobutyl)-2,3,4,9-Tetrahydro-1H-Carbazole-6-Carboxamide: A Comprehensive Overview

N-(1-Cyanobutyl)-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide (CAS No. 1241184-26-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of carbazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of N-(1-cyanobutyl)-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide make it a promising candidate for various pharmacological studies.

The core structure of this compound is a carbazole ring, which is a bicyclic aromatic heterocycle with a wide range of biological activities. The presence of the cyanobutyl group and the carboxamide functionality further enhances its chemical diversity and potential biological properties. Recent studies have shown that carbazole derivatives can exhibit anti-inflammatory, antimicrobial, and anticancer activities, making them valuable targets for drug discovery and development.

In the context of medicinal chemistry, the design and synthesis of N-(1-cyanobutyl)-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide have been driven by the need to develop more potent and selective therapeutic agents. The cyanobutyl substituent has been shown to improve the lipophilicity and metabolic stability of the molecule, which are crucial factors for optimizing drug-like properties. Additionally, the carboxamide group can form hydrogen bonds with target proteins, enhancing the binding affinity and selectivity of the compound.

Recent research has focused on the pharmacological evaluation of N-(1-cyanobutyl)-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to inhibit the activity of protein kinases, which are key regulators of cellular signaling and are often dysregulated in cancer and other diseases. This inhibition can lead to reduced cell proliferation and increased apoptosis in cancer cells.

The biological activity of N-(1-cyanobutyl)-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide has also been evaluated in preclinical models. In vitro assays have shown that it exhibits potent cytotoxic effects against a panel of human cancer cell lines. Furthermore, in vivo studies using animal models have demonstrated its efficacy in reducing tumor growth and improving survival rates. These findings highlight the potential of this compound as a lead candidate for further development into a therapeutic agent.

In addition to its anticancer properties, N-(1-cyanobutyl)-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide has shown promise in other therapeutic areas. For example, it has been investigated for its anti-inflammatory effects in models of inflammatory diseases such as arthritis. The compound's ability to modulate inflammatory pathways suggests its potential use in treating chronic inflammatory conditions.

The synthesis of N-(1-cyanobutyl)-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide involves several well-established chemical reactions. The key steps include the formation of the carbazole core through cyclization reactions and the subsequent introduction of the cyanobutyl and carboxamide functionalities. Optimizing these synthetic routes is crucial for large-scale production and pharmaceutical development.

In conclusion, N-(1-cyanobutyl)-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide (CAS No. 1241184-26-8) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to explore its mechanisms of action and optimize its properties for clinical use.